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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyltrimethoxysilane is an organosilicon compound with the CAS number 3069-19-0. Its

bifunctional nature, possessing a hydrolyzable trimethoxysilyl group and a stable hexyl group,

makes it a versatile molecule in materials science and surface chemistry.[1] The trimethoxysilyl

moiety can react with inorganic substrates, such as glass and metal oxides, to form stable

siloxane bonds, while the hydrophobic hexyl chain modifies the surface properties of the

substrate. This technical guide provides an in-depth overview of the physicochemical

properties, synthesis, applications, and experimental protocols related to

Hexyltrimethoxysilane.

Physicochemical and Safety Properties
A summary of the key physicochemical and safety properties of Hexyltrimethoxysilane is

presented in the tables below for easy reference and comparison.

Physicochemical Properties
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Property Value Reference

CAS Number 3069-19-0 [2][3]

Molecular Formula C9H22O3Si [2][4]

Molecular Weight 206.35 g/mol [2][4]

Appearance
Colorless to almost colorless

clear liquid
[2][3]

Boiling Point 202 °C [2]

Melting Point <0°C [2]

Density 0.92 g/cm³ [2]

Refractive Index 1.4070 - 1.41 [2][3]

Vapor Pressure 6.7 hPa at 25°C [2]

Water Solubility
284 - 600,000 mg/L at 20°C

(reacts slowly)
[2]

LogP 0.1 - 3.2 at 20°C [2]

Purity Typically ≥ 96-98% (GC) [3][5][6]

Safety and Handling Information
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Property Value Reference

Flash Point 62 °C [2]

GHS Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[2][6][7]

GHS Signal Word Warning [2][6][7]

GHS Pictograms GHS07 (Exclamation mark) [2][6]

Handling Precautions

Keep away from heat, sparks,

and open flames.[7][8] Wash

hands thoroughly after

handling.[7][8] Wear protective

gloves, clothing, and eye/face

protection.[7][8]

Storage

Store in a cool, well-ventilated

place.[8] Keep container tightly

closed.[5] Moisture sensitive.

[3][7]

Incompatible Materials
Strong oxidizing agents, water,

moisture.[7][8]

Hazardous Decomposition

On contact with water, this

compound liberates methanol.

[7]

Synthesis of Hexyltrimethoxysilane
The synthesis of Hexyltrimethoxysilane, like other alkyltrimethoxysilanes, is primarily

achieved through two main routes: hydrosilylation and the Grignard reaction.[1]

Hydrosilylation
Hydrosilylation involves the addition of a silicon-hydride bond across a carbon-carbon double

bond. For Hexyltrimethoxysilane, this is typically achieved by reacting 1-hexene with
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trimethoxysilane in the presence of a catalyst.[1] Platinum-based catalysts, such as Speier's or

Karstedt's catalyst, are commonly used.[1] The reaction is atom-economical and generally

results in the anti-Markovnikov addition of the silane to the alkene.[1]

Synthesis of Hexyltrimethoxysilane via Hydrosilylation.

Grignard Reaction
The Grignard reaction provides an alternative route by forming a silicon-carbon bond through

the reaction of a Grignard reagent with a silicon compound. To synthesize

Hexyltrimethoxysilane, hexylmagnesium bromide (the Grignard reagent formed from 1-

bromohexane and magnesium) is reacted with tetramethoxysilane.[1]

Reagents

Products

Hexylmagnesium Bromide
(CH3(CH2)5MgBr)

Grignard
Reaction

Tetramethoxysilane
(Si(OCH3)4)

Hexyltrimethoxysilane
(CH3(CH2)5Si(OCH3)3) Mg(OCH3)Br

Click to download full resolution via product page

Grignard Reaction for Hexyltrimethoxysilane Synthesis.

Mechanism of Action as a Coupling Agent
Hexyltrimethoxysilane functions as a coupling agent by forming a durable bridge between

inorganic and organic materials.[1][5] This process occurs in two main steps: hydrolysis and

condensation.[9][10]
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Hydrolysis: In the presence of water, the methoxy groups (-OCH3) of

Hexyltrimethoxysilane hydrolyze to form reactive silanol groups (-Si-OH). This reaction can

be catalyzed by acids or bases.[9][11]

Condensation: The newly formed silanol groups can then condense in two ways:

They can react with other silanol groups to form stable siloxane bonds (Si-O-Si), creating

a polysiloxane network on the surface.[9]

They can react with hydroxyl groups present on the surface of an inorganic substrate (like

glass, silica, or metal oxides) to form covalent Si-O-Substrate bonds.[9][10]

The hexyl group extends away from the surface, creating a hydrophobic, non-polar interface

that can interact with organic polymers through van der Waals forces, thereby improving

adhesion and compatibility between the two dissimilar materials.[9]
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Step 1: Hydrolysis

Step 2: Condensation

Hexyltrimethoxysilane
R-Si(OCH3)3

Hydrolysis

Water (H2O)

Hexylsilanetriol
R-Si(OH)3

Hexylsilanetriol
R-Si(OH)3

Methanol
(CH3OH)

Condensation

Inorganic Substrate
with -OH groups

Covalently Bonded Silane Layer

Click to download full resolution via product page

Mechanism of Silane Coupling Agent Action.

Applications
Hexyltrimethoxysilane is utilized in a variety of applications, primarily leveraging its ability to

modify surface properties.

Coupling Agent and Adhesion Promoter: It enhances the adhesion between organic

polymers and inorganic substrates in composites, coatings, adhesives, and sealants.[1][5]
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Surface Modifier and Hydrophobizing Agent: It is used to create hydrophobic (water-

repellent) surfaces on a wide range of materials, including glass, ceramics, pigments, and

fillers.[1][5][12] This is particularly useful in the production of water-repellent coatings and

treatments for construction materials.[5][12]

Nanoparticle Functionalization: Hexyltrimethoxysilane can be used to modify the surface of

nanoparticles, improving their dispersibility in organic solvents and their compatibility with

polymer matrices.[1][5]

Self-Assembled Monolayers (SAMs): It can form self-assembled monolayers on

hydroxylated surfaces, which are used to control surface energy, reduce friction, and prevent

adhesion at the nanoscale, for example, in micro- and nanoelectromechanical systems

(MEMS/NEMS).[1]

Component in Synthesis: It serves as a precursor in the synthesis of hybrid organic-inorganic

materials, such as hydrophobic silica aerogels and hydrogen-selective silica membranes.[1]

Experimental Protocols
While specific protocols should be optimized for the particular substrate and application, the

following provides a general methodology for the surface modification of a silica-based

substrate (e.g., glass slide or silicon wafer) with Hexyltrimethoxysilane to create a

hydrophobic surface.

General Protocol for Surface Modification of Silica-
Based Substrates
1. Substrate Cleaning and Hydroxylation:

Thoroughly clean the substrate to remove organic contaminants. This can be achieved by

sonication in a series of solvents such as acetone, ethanol, and deionized water.

To ensure a high density of surface hydroxyl (-OH) groups, the substrate can be treated with

a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide).

Caution: Piranha solution is extremely corrosive and reactive and must be handled with

extreme care in a fume hood with appropriate personal protective equipment.
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Alternatively, the surface can be activated using an oxygen plasma treatment.

After hydroxylation, rinse the substrate extensively with deionized water and dry it under a

stream of inert gas (e.g., nitrogen or argon) or in an oven.

2. Silanization Procedure (Solution-Phase Deposition):

Prepare a dilute solution of Hexyltrimethoxysilane (e.g., 1-5% v/v) in an anhydrous organic

solvent, such as toluene or isopropanol. The use of an anhydrous solvent is crucial to

prevent premature hydrolysis and polymerization of the silane in the solution.

Immerse the cleaned and dried substrate in the silane solution. The reaction can be carried

out at room temperature or slightly elevated temperatures (e.g., 60-80°C) to accelerate the

process. Reaction times can vary from a few minutes to several hours, depending on the

desired surface coverage and reaction conditions.

To catalyze the reaction, a small amount of an acid (e.g., acetic acid) or a base (e.g.,

ammonia) can be added to the solution.

After the desired reaction time, remove the substrate from the solution and rinse it thoroughly

with the anhydrous solvent to remove any physisorbed silane molecules.

Cure the treated substrate by baking it in an oven (e.g., at 100-120°C for 30-60 minutes) to

promote the formation of stable covalent bonds between the silane and the substrate and to

cross-link the silane molecules on the surface.

3. Characterization:

The success of the surface modification can be evaluated by measuring the water contact

angle. A significant increase in the contact angle compared to the untreated substrate

indicates the formation of a hydrophobic surface.

Other surface analysis techniques, such as X-ray Photoelectron Spectroscopy (XPS) and

Atomic Force Microscopy (AFM), can be used to confirm the chemical composition and

morphology of the modified surface.
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General Workflow for Surface Modification with Hexyltrimethoxysilane.
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Disclaimer: The provided experimental protocol is a general guideline. Researchers should

consult the relevant literature and adapt the procedure to their specific experimental setup and

requirements. All work should be performed in a well-ventilated fume hood, and appropriate

safety precautions should be taken when handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

